Cas no 70044-36-9 (Propanoic acid, 2-(4-methylphenoxy)-, ethyl ester)

• Product Name: Propanoic acid, 2-(4-methylphenoxy)-, ethyl ester
• CAS No: 70044-36-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 1740616
• PubChem ID: 12763415
• Update Time: 2025-04-21

Propanoic acid, 2-(4-methylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-methylphenoxy)-, ethyl ester
• ethyl 2-(4-methylphenoxy)propanoate
• SCHEMBL5205374
• 70044-36-9
• SCRNPUHHVKDPRZ-UHFFFAOYSA-N
• Ethyl2-(4-methylphenoxy)propanoate
• ethyl 2-(4-methyl-phenoxy) -propionate
• AKOS008949312
• 2-(p-Tolyloxy)propionic acid ethyl ester
• 2-p-Tolyloxy-propionic acid ethyl ester

• MDL： MFCD16040518
• Inchi： 1S/C12H16O3/c1-4-14-12(13)10(3)15-11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key： SCRNPUHHVKDPRZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53